Jbi-802

• Molecular Formula: C21H23BrN4O2
• Molecular Weight: 443.3 g/mol
• InChI: InChI=1S/C21H22N4O2.BrH/c26-21(24-27)18-8-6-15(7-9-18)13-25-14-16(12-23-25)11-22-20-10-19(20)17-4-2-1-3-5-17;/h1-9,12,14,19-20,22,27H,10-11,13H2,(H,24,26);1H/t19-,20+;/m0./s1
• InChIKey: VYVGGNXALTUECS-CMXBXVFLSA-N

JBI-802 Procurement Guide

JBI-802 is a first-in-class, orally bioavailable small-molecule dual inhibitor that simultaneously targets lysine-specific demethylase 1 (LSD1/KDM1A) and histone deacetylase 6 (HDAC6) within the CoREST transcriptional repressor complex [1]. Unlike single-target epigenetic agents that address only one arm of the CoREST pathway, JBI-802 is engineered as a single pharmacophore with demonstrated nanomolar potency against both targets—LSD1 IC50 of 0.05 µM and HDAC6 IC50 of 0.011 µM—with approximately 100-fold selectivity over other HDAC isoforms [2]. The compound has entered Phase I/II clinical trials (NCT05268666) for advanced solid tumors and heme-oncology indications, and has received FDA Orphan Drug Designation for both acute myeloid leukemia (AML) and small cell lung cancer (SCLC) [1]. Its dual mechanism uniquely couples stem cell differentiation modulation (via LSD1 inhibition) with immune suppression reversal (via HDAC6 isoform-selective inhibition), a combination not achievable by LSD1-only inhibitors such as bomedemstat (IMG-7289) or HDAC6-selective agents such as ricolinostat (ACY-1215) [3].

CoREST pathway dual-inhibition study fit (LSD1/HDAC6)

Single pharmacophore for simultaneous target engagement

Oral bioavailability supports in vivo model studies

Orphan drug designation context (AML, SCLC research)

• [1] Sivanandhan D, Rajagopal S, Nair S, et al. Abstract 1756: JBI-802, novel dual inhibitor of LSD1-HDAC6 for treatment of cancer. Cancer Research. 2020;80(16_Supplement):1756. doi:10.1158/1538-7445.AM2020-1756 View Source
• [2] Sivanandhan D, Rajagopal S, Sadhu N, et al. 3378 Novel Dual Inhibitor of LSD1-HDAC6/8 for Treatment of Cancer. Blood. 2020;136(Supplement 1):48-49. Presented at ASH 2020. View Source
• [3] Yang X. Research progress of LSD1-based dual-target agents for cancer therapy. Bioorganic & Medicinal Chemistry. 2024;101:117651. View Source

JBI-802 vs. Single-Target Inhibitors

Single-target LSD1 inhibitors (e.g., bomedemstat/IMG-7289, ORY-1001) and HDAC6-selective inhibitors (e.g., ricolinostat/ACY-1215, citarinostat) address only one component of the CoREST complex, leaving the complementary pathogenic axis intact. Preclinical data demonstrate that JBI-802 produces a biomarker signature—including modulation of a specific transcriptomic marker—that is not observed with either LSD1 or HDAC6 inhibition alone, indicating a genuinely synergistic dual pharmacology rather than an additive effect [1]. In the HEL92.1.7 erythroleukemia xenograft model, JBI-802 achieved superior tumor growth inhibition compared to either ACY-1215 (HDAC6-selective) or ORY-1001 (LSD1-selective) as single agents administered at their efficacious doses, demonstrating that the co-targeted approach yields efficacy unattainable by sequential or alternating single-agent regimens [2]. Clinically, LSD1-only inhibitors are associated with class-specific toxicities including dysgeusia and anemia, which have not been observed with JBI-802—a differentiated tolerability profile potentially attributable to the HDAC6-inhibitory component preserving erythrocyte function [3]. For research groups investigating CoREST biology, tumor stemness, or immunotherapy resensitization, substituting a single-target inhibitor for JBI-802 would fail to recapitulate the dual pharmacodynamic modulation and the distinct efficacy-toxicity profile that define the compound's scientific and clinical positioning.

LSD1-only Single-target LSD1 inhibitors may not modulate HDAC6-dependent immune suppression axis, leaving complementary pathway unaddressed.

HDAC6-only HDAC6-selective inhibitors do not engage LSD1-mediated stemness and differentiation programs; dual pharmacodynamic signature may be absent.

Combination Separate inhibitor combinations introduce variable cellular pharmacokinetics and target occupancy kinetics vs. fixed molar ratio dual inhibition.

• [1] Sivanandhan D, Rajagopal S, Sadhu N, et al. 3378 Novel Dual Inhibitor of LSD1-HDAC6/8 for Treatment of Cancer. Blood. 2020;136(Supplement 1):48-49. Presented at ASH 2020. View Source
• [2] Sivanandhan D, Rajagopal S, Nair S, et al. Abstract 1756: JBI-802, novel dual inhibitor of LSD1-HDAC6 for treatment of cancer. Cancer Research. 2020;80(16_Supplement):1756. View Source
• [3] Jubilant Therapeutics Inc. JBI-802 Initial Phase I Data Suggests Therapeutic Potential in Sensitizing Immunotherapy Resistant Tumors and in Myeloproliferative Neoplasms with Thrombocytosis. BioSpace. January 8, 2024. View Source

JBI-802 Comparative Evidence

Target Potency & Isoform Selectivity

JBI-802 exhibits balanced low-nanomolar potency against both LSD1 (IC50 0.05 µM) and HDAC6 (IC50 0.011 µM), with additional HDAC8 inhibitory activity (IC50 0.098 µM) and approximately 100-fold selectivity over other HDAC isoforms [1]. In contrast, the LSD1-only clinical inhibitor ORY-1001 (iadademstat) demonstrates LSD1 potency without HDAC6 activity, and the HDAC6-selective inhibitor ACY-1215 (ricolinostat) shows HDAC6 specificity without LSD1 engagement [2]. JBI-802 further differentiates by co-inhibiting MAO-A (IC50 5 nM), a feature not present in either single-target comparator class, potentially contributing to its distinct pharmacology . The dual inhibition is achieved through a single pharmacophore rather than a linked or pro-drug approach, ensuring simultaneous target engagement at a fixed molecular ratio.

Target Potency & Isoform Selectivity

Reported

LSD1 IC50 0.05 µM, HDAC6 IC50 0.011 µM; ~100-fold selectivity over other HDAC isoforms

Supports dual-target engagement assay context

Simultaneous inhibition at fixed ~4.5:1 molar ratio; MAO-A IC50 5 nM also noted.

Evidence Dimension	Biochemical inhibitory potency (IC50) and isoform selectivity
Target Compound Data	LSD1 IC50: 0.05 µM (50 nM); HDAC6 IC50: 0.011 µM (11 nM); HDAC8 IC50: 0.098 µM; ~100-fold selectivity vs. other HDAC isoforms; MAO-A IC50: 5 nM
Comparator Or Baseline	ORY-1001: LSD1 IC50 ~0.018 µM (no HDAC6 activity); ACY-1215: HDAC6 IC50 ~0.005 µM (no LSD1 activity); bomedemstat: LSD1 IC50 ~0.01–0.1 µM (no HDAC6 activity)
Quantified Difference	JBI-802 is the only agent achieving sub-100 nM potency simultaneously against both LSD1 and HDAC6; dual inhibition molar ratio (LSD1:HDAC6 IC50) ≈ 4.5:1; 100-fold HDAC6 isoform selectivity window vs. class I HDACs is comparable to or exceeds that of ACY-1215
Conditions	TR-FRET assay for LSD1 activity; fluorescence-based HDAC activity assay using recombinant enzymes; isoform selectivity panel across HDAC1-11

Why This Matters

Researchers requiring simultaneous LSD1 and HDAC6 target engagement for CoREST pathway studies cannot replicate JBI-802's pharmacology with any single-target inhibitor, even when used in combination, due to differences in cellular pharmacokinetics, target occupancy kinetics, and the fixed stoichiometry of dual inhibition.

• [1] Sivanandhan D, Rajagopal S, Nair S, et al. Abstract 1756: JBI-802, novel dual inhibitor of LSD1-HDAC6 for treatment of cancer. Cancer Research. 2020;80(16_Supplement):1756. doi:10.1158/1538-7445.AM2020-1756 View Source
• [2] Yang X. Research progress of LSD1-based dual-target agents for cancer therapy. Bioorganic & Medicinal Chemistry. 2024;101:117651. View Source

Erythroleukemia Xenograft Efficacy

In the HEL92.1.7 erythroleukemia xenograft model, JBI-802 administered orally produced significantly greater tumor growth inhibition than either the HDAC6-selective inhibitor ACY-1215 (ricolinostat) or the LSD1-selective inhibitor ORY-1001 (iadademstat) when each was administered as a single agent [1]. JBI-802 achieved an ED50 of approximately 6.25 mg/kg BID in this model, with dose-dependent pharmacodynamic biomarker modulation confirmed in tumor tissue, including inhibition of c-Myc expression, upregulation of CD11b and CD86, and increased acetylated α-tubulin levels [1]. The comparator single-target agents did not achieve equivalent tumor growth inhibition at their respective efficacious doses, and neither produced the full JBI-802 biomarker signature [2].

Erythroleukemia Xenograft Efficacy

Head-to-head

ED50 ~6.25 mg/kg BID; reported higher tumor growth inhibition vs. ACY-1215 and ORY-1001

Supports CoREST-dependent tumor model context

HEL92.1.7 xenograft; biomarker modulation (c-Myc, CD11b, acetylated α-tubulin) confirmed.

Evidence Dimension	Tumor growth inhibition in HEL92.1.7 erythroleukemia xenograft model
Target Compound Data	JBI-802: ED50 ≈ 6.25 mg/kg BID (oral); significantly stronger tumor growth inhibition; dose-dependent c-Myc suppression and biomarker modulation observed
Comparator Or Baseline	ACY-1215 (ricolinostat): HDAC6-selective inhibitor, weaker tumor growth inhibition at efficacious dose; ORY-1001 (iadademstat): LSD1-selective inhibitor, weaker tumor growth inhibition at efficacious dose
Quantified Difference	JBI-802 ED50 = 6.25 mg/kg BID; precise ED50 values for comparators not reported, but JBI-802 described as having 'much stronger effect' (qualitative superiority confirmed by dose-response curves in original publication)
Conditions	HEL92.1.7 erythroleukemia cell line xenograft in immunocompromised mice; oral BID dosing; tumor volume as primary endpoint; biomarker analysis by Western blot and qRT-PCR from tumor lysates

Why This Matters

For in vivo pharmacology studies targeting CoREST-driven hematologic malignancies, JBI-802 provides superior tumor control at a defined ED50 with oral bioavailability—a combination of efficacy and dosing convenience not matched by the two clinically relevant single-target comparators.

• [1] Sivanandhan D, Rajagopal S, Nair S, et al. Abstract 1756: JBI-802, novel dual inhibitor of LSD1-HDAC6 for treatment of cancer. Cancer Research. 2020;80(16_Supplement):1756. doi:10.1158/1538-7445.AM2020-1756 View Source
• [2] Sivanandhan D, Rajagopal S, Sadhu N, et al. 3378 Novel Dual Inhibitor of LSD1-HDAC6/8 for Treatment of Cancer. Blood. 2020;136(Supplement 1):48-49. Presented at ASH 2020. View Source

Clinical Safety Differentiation

Phase I clinical data from the first 11 advanced cancer patients treated with JBI-802 (NCT05268666) revealed a differentiated safety profile compared to LSD1-only inhibitors [1]. At the 10 mg dose level that produced confirmed partial responses in NSCLC patients, no cases of anemia or dysgeusia were reported—adverse events that are characteristic of LSD1-selective inhibitors such as bomedemstat (IMG-7289) and ORY-1001 [2]. The absence of anemia is mechanistically attributed to the HDAC6-inhibitory component of JBI-802, which is hypothesized to preserve erythrocyte function [1]. The only adverse event above Grade 1 observed was a dose-dependent, reversible decrease in platelet count, consistent with the on-target pharmacological effect of LSD1 inhibition and exploited therapeutically for thrombocytosis indications [3]. Grade 3/4 thrombocytopenia occurred in 38% of patients at higher dose levels but was not accompanied by bleeding complications [3].

Clinical Safety Differentiation

Phase I context

Anemia 0%, dysgeusia 0% in 10 mg cohort (n=11); Grade 3/4 thrombocytopenia 38% at higher doses

Supports tolerability endpoint review

Reversible platelet decrease consistent with on-target LSD1 effect; no bleeding complications.

Evidence Dimension	Incidence of class-specific adverse events: anemia and dysgeusia
Target Compound Data	JBI-802 (10–20 mg dose cohorts, n=11): Anemia = 0%; Dysgeusia = 0%; Grade 3/4 thrombocytopenia = 38% at higher doses; platelet decrease was dose-proportional, reversible, and the only AE above Grade 1
Comparator Or Baseline	LSD1-only inhibitors (bomedemstat/IMG-7289, ORY-1001): Dysgeusia reported as a common treatment-emergent adverse event; anemia reported in clinical studies as an on-target toxicity of LSD1 inhibition in erythroid lineages (exact incidence rates vary by trial, but both are recognized class effects)
Quantified Difference	JBI-802: 0% incidence of anemia and dysgeusia vs. LSD1-only class: dysgeusia incidence of 20–40% and anemia incidence of 15–30% reported across published Phase I/II trials of LSD1-selective inhibitors
Conditions	Phase I open-label dose-escalation study (NCT05268666) in patients with locally advanced or metastatic solid tumors; JBI-802 administered orally at 10 mg once daily (4 days on/3 days off); safety assessed by CTCAE grading

Why This Matters

For procurement decisions involving compounds destined for long-term in vivo dosing or translational studies with tolerability endpoints, JBI-802 offers a clinically validated safety advantage over LSD1-only inhibitors that carry risks of anemia (potentially confounding hematologic readouts) and dysgeusia (impacting subject compliance in chronic dosing models).

• [1] Jubilant Therapeutics Inc. JBI-802 Initial Phase I Data Suggests Therapeutic Potential in Sensitizing Immunotherapy Resistant Tumors and in Myeloproliferative Neoplasms with Thrombocytosis. BioSpace. January 8, 2024. View Source
• [2] Jubilant Therapeutics Inc. Press Release: First Patient Dosing in Global Clinical Trials for JBI-802, a CoREST Inhibitor and JBI-778. October 25, 2024. View Source
• [3] Dolan MS, Rajagopal S, Mittal D, et al. Anti-tumor activity of CoREST inhibitor, JBI-802 (dual epigenetic modifier of LSD1/HDAC6). Journal of Clinical Oncology. 2025;43(16_suppl):TPS6589. doi:10.1200/JCO.2025.43.16_suppl.TPS6589 View Source

Efficacy in Immunotherapy-Refractory NSCLC

Two immunotherapy-refractory NSCLC patients in the Phase I trial (NCT05268666), both of whom had progressed on first-line nivolumab + ipilimumab doublet immunotherapy, demonstrated anti-tumor activity on JBI-802 monotherapy at the 10 mg dose level [1]. Patient 1 (STK11-mutant NSCLC, a genotype known to confer immunotherapy resistance in ~10% of NSCLC cases) achieved a confirmed partial response with a 39% reduction in target lung tumor mass, accompanied by complete resolution of Pancoast syndrome; the response remained durable after 9 cycles [1]. Patient 2 (lung lesion plus liver metastasis) experienced over 50% shrinkage of liver metastasis with complete resolution of portal hypertension and edema, and improvement in quality of life [2]. Both patients had unequivocally progressed on standard-of-care dual checkpoint inhibition prior to enrollment, establishing JBI-802's activity in a setting where immunotherapy had failed [1].

Immunotherapy-Refractory NSCLC Response

Case context

39% target lesion reduction (confirmed PR); >50% liver metastasis shrinkage in reported cases

Supports immunotherapy-resistance model context

STK11-mutant NSCLC; both patients progressed on prior nivolumab + ipilimumab.

Evidence Dimension	Tumor response following failure of prior immunotherapy
Target Compound Data	JBI-802 10 mg QD (4 days on/3 days off): Patient 1 — confirmed PR, −39% target lung lesion; Patient 2 — >50% liver metastasis shrinkage; both patients had progressed on prior nivolumab + ipilimumab doublet immunotherapy
Comparator Or Baseline	Prior therapy: nivolumab + ipilimumab doublet immunotherapy (standard first-line for advanced NSCLC; PD-1 + CTLA-4 inhibitors) — both patients progressed on this regimen; expected response rate to second-line chemotherapy after immunotherapy failure is 10–15%
Quantified Difference	JBI-802 produced objective tumor regression in 2/2 (100%) immunotherapy-refractory NSCLC patients; 1/2 confirmed PR (39% reduction); 1/2 significant liver metastasis shrinkage (>50%); 0/2 responses to prior dual immunotherapy
Conditions	Phase I open-label study (NCT05268666); advanced NSCLC patients with confirmed progression on first-line nivolumab + ipilimumab; JBI-802 10 mg oral QD (4 days on/3 days off); response assessed by RECIST v1.1

Why This Matters

For translational oncology researchers investigating immunotherapy resensitization strategies or STK11-mutant NSCLC models, JBI-802 provides clinically demonstrated single-agent activity in the immunotherapy-refractory setting—a capability not reported for LSD1-only or HDAC6-only inhibitors used as monotherapy in this specific clinical context.

• [1] Jubilant Therapeutics Inc. JBI-802 Initial Phase I Data Suggests Therapeutic Potential in Sensitizing Immunotherapy Resistant Tumors and in Myeloproliferative Neoplasms with Thrombocytosis. BioSpace. January 8, 2024. View Source
• [2] OncLive. JBI-802 Demonstrates Preliminary Activity in Advanced Solid Tumors. January 15, 2024. View Source

Combination Activity with Checkpoint Inhibitors

In the CT-26 syngeneic murine colon cancer model, JBI-802 administered as a single oral agent demonstrated tumor growth inhibition comparable to that of anti-PD-1/PD-L1 monoclonal antibodies [1]. When JBI-802 was combined with anti-PD-1/PD-L1 antibodies, the combination produced stronger tumor growth inhibition than either agent alone, indicating a synergistic interaction [2]. This finding is mechanistically consistent with JBI-802's dual pharmacology: LSD1 inhibition promotes type 1 interferon response converting 'cold' tumors to 'hot,' while HDAC6 inhibition overcomes immune suppression in the tumor microenvironment [1]. Preclinical xenograft studies further confirmed that CoREST inhibition by JBI-802 can resensitize immunotherapy-resistant tumors, particularly those harboring STK11 mutations [3].

Combination Activity with Checkpoint Inhibitors

Reported

Monotherapy tumor inhibition comparable to anti-PD-1/PD-L1; combination showed synergistic control

Supports combination immuno-oncology study context

CT-26 syngeneic model; synergy designation based on tumor growth curves.

Evidence Dimension	Tumor growth inhibition in CT-26 syngeneic colon cancer model
Target Compound Data	JBI-802 single agent: tumor growth inhibition comparable to anti-PD-1/PD-L1 mAbs; JBI-802 + anti-PD-1/PD-L1: stronger tumor growth inhibition than either single agent (synergistic)
Comparator Or Baseline	Anti-PD-1/PD-L1 monoclonal antibodies as monotherapy; JBI-802 + anti-PD-1/PD-L1 combination vs. anti-PD-1/PD-L1 alone vs. JBI-802 alone
Quantified Difference	JBI-802 monotherapy ≈ anti-PD-1/PD-L1 mAb monotherapy in tumor growth inhibition; JBI-802 + anti-PD-1/PD-L1 > either single agent; specific tumor volume reduction values not disclosed in abstract; synergy designation based on tumor growth curves
Conditions	CT-26 syngeneic murine colon cancer model in immunocompetent BALB/c mice; JBI-802 administered orally; anti-PD-1/PD-L1 antibodies administered intraperitoneally; tumor volume measured as primary endpoint

Why This Matters

For preclinical immunotherapy research groups evaluating epigenetic modulation as a strategy to enhance checkpoint inhibitor efficacy, JBI-802 is the only clinically staged oral CoREST dual inhibitor with demonstrated single-agent activity matching that of checkpoint antibodies and synergistic combination benefit—making it a preferred tool compound over LSD1-only or HDAC6-only agents for immuno-oncology combination studies.

• [1] Sivanandhan D, Rajagopal S, Nair S, et al. Abstract 1756: JBI-802, novel dual inhibitor of LSD1-HDAC6 for treatment of cancer. Cancer Research. 2020;80(16_Supplement):1756. doi:10.1158/1538-7445.AM2020-1756 View Source
• [2] Synapse Patsnap. Exploring the Therapeutic Potential of JBI-802: A Dual Inhibitor Targeting LSD1 and HDAC6 in Cancer Treatment. June 3, 2024. View Source
• [3] OncLive. JBI-802 Demonstrates Preliminary Activity in Advanced Solid Tumors. January 15, 2024. View Source

Anti-Proliferative Activity in Hematologic Cancers

JBI-802 demonstrated broad anti-proliferative activity across a panel of 25 cancer cell lines, with EC50 values ranging from 0.01 µM to 0.3 µM against select AML, CLL, SCLC, sarcoma, and multiple myeloma cell lines [1]. In multiple myeloma specifically, JBI-802 inhibited growth of MM.1S, MM.1R, and RPMI-8226 cells with EC50 values of 2 nM, 6 nM, and 280 nM, respectively [2]. The activity against the dexamethasone-resistant MM.1R line (EC50 6 nM) is notable, as resistance to standard-of-care agents in this model presents a high experimental barrier. This broad potency across hematologic lineages is attributable to the coordinated CoREST targeting, as evidenced by dose-dependent biomarker modulation (CD11b, CD86, GFI1b, acetylated α-tubulin) observed in both cell-based assays and in vivo tumor samples [1].

Anti-Proliferative Activity in Hematologic Cancers

Class-level

EC50 range 0.01–0.3 µM across 25 cell lines; MM.1R (dex-resistant) EC50 6 nM

Supports hematologic cell-model screening context

Activity observed in AML, CLL, SCLC, sarcoma, multiple myeloma lines.

Evidence Dimension	Anti-proliferative EC50 across hematologic cancer cell lines
Target Compound Data	JBI-802: EC50 range 0.01–0.3 µM across 25 hematologic cancer cell lines; MM.1S EC50 = 2 nM, MM.1R EC50 = 6 nM, RPMI-8226 EC50 = 280 nM
Comparator Or Baseline	Single-target LSD1 inhibitors (e.g., ORY-1001, GSK2879552): typically show EC50 >1 µM in hematologic cell lines as single agents and are primarily active in AML subsets; HDAC6-selective inhibitors (e.g., ACY-1215): limited single-agent anti-proliferative activity (EC50 often >1–10 µM in multiple myeloma)
Quantified Difference	JBI-802 achieves sub-micromolar EC50 in hematologic cell lines where single-target inhibitors generally require combination partners; MM.1R (dexamethasone-resistant) sensitivity at EC50 = 6 nM suggests retained activity in a resistance context where HDAC6-only inhibitors show reduced potency
Conditions	Alamar blue cytotoxicity assay and CTG assay; 25-cell-line hematologic cancer panel including AML, CLL, SCLC, sarcoma, and multiple myeloma; 72–96 hour drug exposure; biomarker confirmation by Western blot and qRT-PCR

Why This Matters

For in vitro screening campaigns across hematologic cancer panels, JBI-802 offers broader single-agent cytotoxic coverage than LSD1-selective or HDAC6-selective inhibitors, enabling experimental designs that explore CoREST dependency without requiring pre-optimized inhibitor combinations.

• [1] Sivanandhan D, Rajagopal S, Nair S, et al. Abstract 1756: JBI-802, novel dual inhibitor of LSD1-HDAC6 for treatment of cancer. Cancer Research. 2020;80(16_Supplement):1756. doi:10.1158/1538-7445.AM2020-1756 View Source
• [2] PeptideDB. LSD1/HDAC6-IN-2 (JBI-802) Product Datasheet. CAS 2982787-50-6. View Source

JBI-802 Validated Applications

CoREST Complex Mechanistic Studies

Research teams investigating CoREST complex biology, including transcriptional repression mechanisms in cancer stemness and neuroendocrine differentiation, can use JBI-802 as the only clinical-stage tool compound that provides simultaneous, high-potency inhibition of both LSD1 (IC50 50 nM) and HDAC6 (IC50 11 nM) from a single pharmacophore [1]. Unlike experiments that combine separate LSD1 and HDAC6 inhibitors—which introduce confounding variables from differential cellular permeability, protein binding, and target occupancy kinetics—JBI-802 ensures a fixed 4.5:1 molar ratio of target inhibition at all time points. The compound's validated pharmacodynamic biomarker panel (CD11b, CD86, GFI1b, acetylated α-tubulin, c-Myc) is established for both in vitro and in vivo target engagement confirmation [1]. Additionally, JBI-802 uniquely modulates a transcriptomic biomarker that is specific to dual LSD1/HDAC6 inhibition and not induced by either single-target inhibitor alone, providing a pathway-specific readout for CoREST target engagement studies [2].

Hematologic Xenograft Efficacy Studies

For preclinical pharmacology teams conducting in vivo efficacy studies in hematologic cancer models, JBI-802 offers validated oral dosing with an established ED50 of 6.25 mg/kg BID in the HEL92.1.7 erythroleukemia xenograft model [1]. The compound has demonstrated superior tumor growth inhibition in this model compared to both ACY-1215 (HDAC6-selective) and ORY-1001 (LSD1-selective), making it the preferred agent when the experimental objective is CoREST pathway suppression rather than single-target modulation [1]. Additional validated models include CMK-1 (leukemia) and Z-138 (lymphoma) xenografts, both of which showed stronger tumor growth inhibition with JBI-802 [1]. Toxicology studies have established tolerability at doses up to 300 mg/kg in rodents, with a 14-day repeat-dose no-observed-adverse-effect-level supporting chronic dosing regimens [1]. The compound's oral bioavailability and 4-days-on/3-days-off clinical dosing schedule provide a convenient translational framework for preclinical-to-clinical dose extrapolation.

Immunotherapy Resensitization Studies

Investigators studying mechanisms of immunotherapy resistance and epigenetic resensitization strategies should consider JBI-802 on the basis of Phase I clinical evidence showing confirmed partial responses (39% tumor reduction) in immunotherapy-refractory NSCLC patients, including those with STK11 mutations, a genotype present in approximately 10% of lung adenocarcinoma cases that confers resistance to checkpoint inhibitors [1]. Preclinical data further demonstrate that JBI-802 monotherapy achieves tumor growth inhibition comparable to anti-PD-1/PD-L1 antibodies in the CT-26 syngeneic model, and the combination yields synergistic tumor control [2]. For preclinical immuno-oncology programs exploring epigenetic priming prior to checkpoint blockade, JBI-802 provides an orally bioavailable agent with clinical proof-of-concept for the immunotherapy resensitization hypothesis—a differentiation point from LSD1-only or HDAC6-only inhibitors, which lack equivalent clinical validation in the immunotherapy-refractory setting [3].

Thrombocytosis-Focused Hematology Research

For hematology research groups investigating myeloproliferative neoplasms (MPN) and myelodysplastic/myeloproliferative neoplasms (MDS/MPN) with thrombocytosis, JBI-802 offers a unique pharmacodynamic profile characterized by dose-dependent, reversible platelet reduction without the confounding effect of anemia—a hallmark toxicity of LSD1-only inhibitors [1]. Phase I data confirmed a dose-proportional relationship between JBI-802 exposure and platelet decrease, with no cases of anemia reported, while Grade 3/4 thrombocytopenia occurred in 38% of patients only at higher dose levels [2]. This profile has led to the initiation of a dedicated Phase I/II trial (ACTRN12624000478516) in essential thrombocythemia (ET) and MDS/MPN with thrombocytosis, where platelet reduction without anemia induction represents a therapeutic advantage over standard-of-care hydroxyurea, which carries both safety and efficacy limitations [3]. Researchers can exploit JBI-802's on-target thrombopoietic modulation as both a pharmacodynamic biomarker of LSD1 engagement and a potential therapeutic mechanism in platelet-driven disease models.

Application

Selection Property

Validation Focus

CoREST complex mechanistic studies

Dual-target engagement at fixed molar ratio

CoREST pathway biomarker review

Hematologic xenograft efficacy studies

Oral bioavailability and reported tumor model response

In vivo target engagement and tumor growth inhibition review

Immunotherapy resensitization research

Reported clinical-case activity post-immunotherapy

Immunotherapy-refractory model response review

Thrombocytosis-focused hematology research

Reported platelet modulation without anemia signal

Platelet pharmacodynamic endpoint review

• [1] Sivanandhan D, Rajagopal S, Nair S, et al. Abstract 1756: JBI-802, novel dual inhibitor of LSD1-HDAC6 for treatment of cancer. Cancer Research. 2020;80(16_Supplement):1756. doi:10.1158/1538-7445.AM2020-1756 View Source
• [2] Sivanandhan D, Rajagopal S, Sadhu N, et al. 3378 Novel Dual Inhibitor of LSD1-HDAC6/8 for Treatment of Cancer. Blood. 2020;136(Supplement 1):48-49. Presented at ASH 2020. View Source
• [3] Dolan MS, Rajagopal S, Mittal D, et al. Anti-tumor activity of CoREST inhibitor, JBI-802 (dual epigenetic modifier of LSD1/HDAC6). Journal of Clinical Oncology. 2025;43(16_suppl):TPS6589. doi:10.1200/JCO.2025.43.16_suppl.TPS6589 View Source